Cas no 13145-01-2 (Acetamide,N,N'-[(phenylmethylene)di-4,1-phenylene]bis- (9CI))

• Product Name: Acetamide,N,N'-[(phenylmethylene)di-4,1-phenylene]bis- (9CI)
• CAS No: 13145-01-2
• MF: C₂₃H₂₂N₂O₂
• MW: 358.432985782623
• CID: 205586
• PubChem ID: 83178
• Update Time: 2025-04-19

Acetamide,N,N'-[(phenylmethylene)di-4,1-phenylene]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-[(phenylmethylene)di-4,1-phenylene]bis- (9CI)
• N,N'-[(phenylmethylene)di-4,1-phenylene]bis(acetamide)
• N,N'-((Phenylmethylene)di-4,1-phenylene)bis(acetamide)
• N,N'-[(phenylmethanediyl)dibenzene-4,1-diyl]diacetamide
• Einecs 236-081-6
• N,N'-[(Phenylmethylene)bis(4,1-phenylene)]bisacetamide
• DTXSID80927206
• N-[4-[[4-(ACETYLAMINO)PHENYL](PHENYL)METHYL]PHENYL]ACETAMIDE
• N,N/'-[(phenylmethylene)di-4,1-phenylene]bis(acetamide)
• NS00052081
• N,N'-[(Phenylmethylene)di(4,1-phenylene)]diethanimidic acid
• N-[4-[(4-acetamidophenyl)-phenylmethyl]phenyl]acetamide
• 13145-01-2

• Inchi： 1S/C23H22N2O2/c1-16(26)24-21-12-8-19(9-13-21)23(18-6-4-3-5-7-18)20-10-14-22(15-11-20)25-17(2)27/h3-15,23H,1-2H3,(H,24,26)(H,25,27)
• InChI Key： OPJRKWVQWFDDIY-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)C(C1C=CC=CC=1)C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 358.16826
• Monoisotopic Mass: 358.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.199
• Boiling Point: 616.4°Cat760mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.646
• PSA: 58.2